Cas no 854627-73-9 (4-bromo-3-methyl-5-nitrobenzonitrile)

4-Bromo-3-methyl-5-nitrobenzonitrile is a halogenated aromatic nitrile compound with a nitro and methyl substituent, offering versatile reactivity for synthetic applications. Its bromine and nitro groups serve as key functional handles for nucleophilic substitution and reduction reactions, respectively, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing nitrile group enhances electrophilic aromatic substitution reactivity, while the methyl group provides steric and electronic modulation. This compound is particularly useful in cross-coupling reactions and heterocycle formation. High purity and consistent quality ensure reliable performance in complex multi-step syntheses, supporting research and industrial-scale production.

4-bromo-3-methyl-5-nitrobenzonitrile structure

854627-73-9 structure

Product Name:4-bromo-3-methyl-5-nitrobenzonitrile

CAS No:854627-73-9

MF:C₈H₅BrN₂O₂

MW:241.041500806808

CID:1845780

PubChem ID:66524519

Update Time:2025-05-28

4-bromo-3-methyl-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-3-methyl-5-nitrobenzonitrile
- CTK2H5157
- 4-bromo-3-methyl-4-nitro-2-thiolene 1,1-dioxide
- 4-bromo-3-methyl-4-nitro-4,5-dihydrothiophene-1,1-dione
- 4-Brom-3-methyl-5-nitro-benzonitril
- Thiophene, 3-bromo-2,3-dihydro-4-methyl-3-nitro-, 1,1-dioxide
- 4-bromo-3-methyl-4-nitro-2-thiolene-1,1-dioxide
- AC1NCU6W
- 4-bromo-3-methyl-5-nitro-benzonitrile
- 854627-73-9
- DB-316358
- AKOS015967738
- SCHEMBL22636866
- AT34598
- 4-bromo-3-methyl-5-nitrobenzonitrile
- MDL： MFCD11040676
- Inchi： 1S/C8H5BrN2O2/c1-5-2-6(4-10)3-7(8(5)9)11(12)13/h2-3H,1H3
- InChI Key： WPMLWHKJFXJJKS-UHFFFAOYSA-N
- SMILES： BrC1C(=CC(C#N)=CC=1C)[N+](=O)[O-]

Computed Properties

Exact Mass: 239.95344g/mol
Monoisotopic Mass: 239.95344g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 69.6Å²

4-bromo-3-methyl-5-nitrobenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013024661-250mg	4-Bromo-3-methyl-5-nitrobenzonitrile	854627-73-9	97%	250mg	$504.00	2023-08-31
Alichem	A013024661-500mg	4-Bromo-3-methyl-5-nitrobenzonitrile	854627-73-9	97%	500mg	$855.75	2023-08-31
Alichem	A013024661-1g	4-Bromo-3-methyl-5-nitrobenzonitrile	854627-73-9	97%	1g	$1460.20	2023-08-31